Cas no 117761-94-1 (5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole)
5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(chlorophenylmethyl)-3-phenyl-
- 5-(chloro(phenyl)methyl)-3-phenyl-1,2,4-oxadiazole
- 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole
- EN300-100714
- 5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole
- SEA76194
- 117761-94-1
-
- Inchi: 1S/C15H11ClN2O/c16-13(11-7-3-1-4-8-11)15-17-14(18-19-15)12-9-5-2-6-10-12/h1-10,13H
- InChI Key: NPDCXSSTOLDJSL-UHFFFAOYSA-N
- SMILES: O1C(C(Cl)C2=CC=CC=C2)=NC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 270.0559907Da
- Monoisotopic Mass: 270.0559907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.9Ų
5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM475882-250mg |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM475882-500mg |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM475882-1g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-100714-0.05g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 0.05g |
$179.0 | 2023-10-28 | |
| Enamine | EN300-100714-0.1g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 0.1g |
$268.0 | 2023-10-28 | |
| Enamine | EN300-100714-0.25g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 0.25g |
$383.0 | 2023-10-28 | |
| Enamine | EN300-100714-0.5g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 0.5g |
$601.0 | 2023-10-28 | |
| Enamine | EN300-100714-1.0g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 1g |
$770.0 | 2023-06-10 | |
| Enamine | EN300-100714-2.5g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 2.5g |
$1509.0 | 2023-10-28 | |
| Enamine | EN300-100714-5.0g |
5-[chloro(phenyl)methyl]-3-phenyl-1,2,4-oxadiazole |
117761-94-1 | 95% | 5g |
$2235.0 | 2023-06-10 |
5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole
Introduction to 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole (CAS No. 117761-94-1)
5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole, identified by its CAS number 117761-94-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its versatile biological activities and potential applications in drug development. The structural framework of this molecule incorporates both aromatic and heteroaromatic rings, making it a promising candidate for further exploration in synthetic chemistry and pharmacology.
The compound's structure consists of a central 1,2,4-oxadiazole core, which is flanked by two phenyl groups at the 3-position and a chloromethyl group at the 5-position. This arrangement imparts unique electronic and steric properties that influence its reactivity and interactions with biological targets. The presence of the chloro(phenyl)methyl substituent enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 1,2,4-oxadiazole scaffold is known for its ability to modulate various biological pathways, making it a valuable building block in medicinal chemistry. Specifically, compounds containing this moiety have shown promise in inhibiting enzymes and receptors involved in cancer progression and inflammation. The 5-chloro(phenyl)methyl group further contributes to the molecule's pharmacological profile by enhancing its binding affinity to target proteins.
Current research in this field has highlighted the importance of optimizing the substitution patterns on the oxadiazole ring to improve bioavailability and efficacy. Studies have demonstrated that modifications at the 3-position can significantly alter the pharmacokinetic properties of these compounds. For instance, replacing one of the phenyl groups with other aromatic or heteroaromatic moieties can lead to enhanced solubility and metabolic stability. The 5-chloro(phenyl)methyl substituent appears to play a crucial role in stabilizing the molecule's conformation, thereby influencing its interactions with biological targets.
The synthesis of 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.
One of the most compelling aspects of this compound is its potential application in targeted drug therapy. By designing analogs with specific substitutions, researchers can fine-tune the pharmacological properties to achieve desired therapeutic effects while minimizing side effects. The 1,2,4-oxadiazole core provides a scaffold that can be readily modified to explore different biological mechanisms. For example, studies have shown that certain oxadiazole derivatives exhibit inhibitory activity against kinases and other enzymes implicated in cancer cell proliferation.
The role of computational chemistry has become increasingly important in the design and optimization of 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole derivatives. Molecular modeling techniques allow researchers to predict binding affinities and metabolic pathways before conducting expensive experimental trials. This approach has accelerated the discovery process by enabling rapid screening of numerous compounds with varying substitution patterns. Additionally, virtual screening methods have been used to identify novel lead compounds based on structural similarity to known active agents.
Evaluation of 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole in preclinical models has provided valuable insights into its potential therapeutic applications. In vitro studies have demonstrated its ability to inhibit several key enzymes involved in cancer metabolism and signaling pathways. Furthermore, animal models have shown promising results regarding its efficacy in reducing tumor growth without significant toxicity. These findings support further investigation into its clinical potential as an anticancer agent or as part of combination therapy regimens.
The future direction of research on 5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole includes exploring its role in treating other diseases such as neurodegenerative disorders and infectious diseases. The structural versatility of oxadiazole derivatives makes them ideal candidates for developing broad-spectrum therapeutics. Additionally, advances in drug delivery systems may enhance the bioavailability and targeted delivery of these compounds to specific tissues or organs.
In conclusion,5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole (CAS No. 117761-94-1) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents. Continued research into this molecule will likely uncover new insights into its pharmacological properties and expand its utility across multiple therapeutic areas.
117761-94-1 (5-chloro(phenyl)methyl-3-phenyl-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)